N-(furan-2-ylmethyl)-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)-1-(thiophen-2-yl)cyclopentanecarboxamide

• IUPAC Name: N-(furan-2-ylmethyl)-N-[(1-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• InChI: InChI=1S/C23H27N3O2S/c1-25-20-9-4-8-18(20)19(24-25)16-26(15-17-7-5-13-28-17)22(27)23(11-2-3-12-23)21-10-6-14-29-21/h5-7,10,13-14H,2-4,8-9,11-12,15-16H2,1H3
• InChI Key: KWLNXAZXEKPAJV-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(CCC2)C(=N1)CN(CC3=CC=CO3)C(=O)C4(CCCC4)C5=CC=CS5
• Molecular Formula: C23H27N3O2S
• Molecular Weight: 409.5 g/mol
• CAS No.: 1787880-40-3

Description

N-(furan-2-ylmethyl)-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)-1-(thiophen-2-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C23H27N3O2S and its molecular weight is 409.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

The synthesis of related pyrazoline and thiazole derivatives from compounds with similar backbones demonstrates a broad spectrum of biological activities. For example, the synthesis of pyridine and thioamide derivatives, as well as thiazole derivatives from chalcone-like compounds, has been reported to exhibit significant antimicrobial properties. These compounds are synthesized through reactions involving furan-2-yl components and evaluated for their effectiveness against various bacteria and fungi, showcasing their potential as antimicrobial agents (Zaki et al., 2018). Furthermore, studies on pyrazoline derivatives synthesized from furan-2-yl and thiophen-2-yl compounds have also revealed promising antibacterial activities, indicating their potential in developing new antimicrobial therapies (Rani, Yusuf, & Khan, 2012).

Anticancer Activities

Research into the anticancer properties of compounds synthesized from N-(furan-2-ylmethyl)-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)-1-(thiophen-2-yl)cyclopentanecarboxamide and related structures has shown promising results. Compounds derived from similar synthesis processes have been evaluated against cancer cell lines, including breast and colon cancer cells. The investigation into these compounds reveals their potential in inhibiting cancer cell growth, suggesting their application in developing anticancer therapies (Zaki et al., 2018).